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Compound of Interest

Compound Name: Curcumaromin C

Cat. No.: B15589602

Curcumaromin C: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Curcumaromin C is a phenolic compound isolated from the herbs of Curcuma aromatica
Salisb., a plant belonging to the Zingiberaceae family. While the genus Curcuma is a rich
source of bioactive compounds, with curcumin being the most studied, specific and detailed
information on Curcumaromin C is notably scarce in publicly available scientific literature. This
guide aims to consolidate the known information on Curcumaromin C and highlight the current
gaps in knowledge.

Physical and Chemical Properties

Detailed experimental data regarding the physical and chemical properties of Curcumaromin
C are limited. The fundamental molecular details are summarized in the table below.
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Property Value Source
Molecular Formula C29H3204 [1]
Molecular Weight 444.56 g/mol [1]
CAS Number 1810034-40-2 [2]
Classification Phenol, Polyphenol [1]

Data Not Available: Comprehensive experimental data for the following physical and chemical
properties of Curcumaromin C could not be retrieved from available scientific literature:

e Melting Point

» Boiling Point

¢ Solubility in various solvents

e pKa

e LogP

o Detailed Spectral Data (*H NMR, 3C NMR, IR, UV-Vis, Mass Spectrometry)

While general spectral characteristics of related compounds from Curcuma aromatica have
been reported, specific data for Curcumaromin C is not available.

Experimental Protocols

Detailed experimental protocols for the specific isolation, purification, and synthesis of
Curcumaromin C are not described in the currently accessible scientific literature. General
methods for the extraction and isolation of constituents from Curcuma aromatica rhizomes
have been published. These typically involve extraction with organic solvents such as ethanol,
followed by chromatographic separation techniques like column chromatography to isolate
individual compounds.[3] However, a specific protocol optimized for Curcumaromin C has not
been found.
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Biological Activity and Signaling Pathways

There is a significant lack of information regarding the biological activities and mechanisms of
action of Curcumaromin C. While other related compounds, such as Curcumaromin A, have
been investigated for their potential therapeutic effects, no such studies were identified for
Curcumaromin C in the conducted search. Therefore, no signaling pathways or experimental
workflows can be visualized at this time.

Mandatory Visualizations

Due to the absence of data on signaling pathways and detailed experimental workflows for
Curcumaromin C, the creation of Graphviz diagrams as requested is not possible. The
necessary information to construct logical relationships, experimental steps, or molecular
interactions is not available in the public domain.

Conclusion

Curcumaromin C is a natural product with a known chemical formula and molecular weight,
isolated from Curcuma aromatica. However, a comprehensive understanding of its physical and
chemical properties, biological activities, and mechanisms of action is currently lacking in the
scientific literature. This presents an opportunity for future research to isolate and characterize
this compound thoroughly and to explore its potential pharmacological activities. Researchers
interested in the bioactive constituents of Curcuma species may find Curcumaromin C to be a
promising candidate for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Curcumaromin C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589602#physical-and-chemical-properties-of-
curcumaromin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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